![molecular formula C3H7B B3044171 1-Bromopropane-1,1-D2 CAS No. 40422-05-7](/img/structure/B3044171.png)
1-Bromopropane-1,1-D2
Overview
Description
1-Bromopropane, also known as n-propyl bromide (nPB), is an organobromine compound with the chemical formula CH3CH2CH2Br . It is a colorless liquid that is used as a solvent . It has a characteristic hydrocarbon odor . Its industrial applications increased dramatically in the 21st century due to the phasing out of chlorofluorocarbons and chloroalkanes such as 1,1,1-Trichloroethane under the Montreal Protocol .
Synthesis Analysis
Industrial routes to 1-bromopropane involve free-radical additions to the corresponding alkenes . A laboratory synthesis involves treating propanol with a mixture of hydrobromic and sulfuric acids . Alternate synthetic routes include treating propanol with phosphorus tribromide or via a Hunsdiecker reaction with butyric acid .
Molecular Structure Analysis
The molecular formula of 1-Bromopropane is C3H7Br . The structure of 1-Bromopropane can be viewed using Java or Javascript .
Chemical Reactions Analysis
1-Bromopropane is used as a solvent for fats, waxes, or resins, as an intermediate in the synthesis of numerous products, including pharmaceuticals, insecticides, flavors and fragrances, and as a solvent in spray adhesives and as a degreaser .
Physical And Chemical Properties Analysis
1-Bromopropane is a colorless liquid with a density of 1.354 g/mL . It has a melting point of -110.5 °C and a boiling point of 70.3 to 71.3 °C . It is soluble in water at 2.5 g/L (at 20 °C) and is miscible with ethanol and diethyl ether .
Scientific Research Applications
Neurotoxic Effects and Mechanisms
Biochemical Changes in the Central Nervous System : 1-Bromopropane has been found to induce biochemical changes in the central nervous system of rats, suggesting its potential for causing functional or cellular loss of neurons. Glutathione depletion and modification to proteins containing sulfhydryl bases are proposed as underlying mechanisms for neurotoxicity (Wang et al., 2002).
Neurotransmitter Receptor Expression : Exposure to 1-Bromopropane affects the expression of neurotransmitter receptor genes in the rat brain, pointing to its impact on central neurotoxicity. This study identified specific brain regions and potential biomarkers for central nervous system toxicity (Mohideen et al., 2009).
Neuro-reproductive Toxicities : 1-Bromopropane has shown different toxic effects compared to its counterpart 2-bromopropane, notably in terms of reproductive toxicity and target cells in rats. The distinct neurotoxicity of 1-bromopropane highlights the need for further study into its dose-response and mechanisms (Ichihara, 2005).
Long-term Inhalation Effects : Long-term inhalation exposure to 1-Bromopropane has been linked to significant neurotoxic effects in rats, including weakness in limb muscle strength and deterioration of motor nerve conduction velocity. This suggests its potential risk to human health in workplace environments (Ichihara et al., 2000).
Reproductive Effects
- Ovarian Dysfunction : Studies on female rats have shown that 1-Bromopropane can induce ovarian dysfunction, disrupting the follicular growth process. This points to its potential adverse effects on female reproductive health (Yamada et al., 2003).
Other Applications
Proteomic Analysis in Poisoned Individuals : A proteomic analysis of individuals poisoned by 1-Bromopropane has provided insights into its effects on immune response, neuron system regulation, and other biological functions. This research expands the understanding of 1-Bromopropane's impact on human health (Miao et al., 2018).
Detection in Human Urine : Development of a gas chromatographic test for detecting 1-Bromopropane in human urine highlights the advancements in monitoring occupational exposure and potential chronic toxicity of this chemical (B'hymer & Cheever, 2005).
Neurotoxicity Evidence in Human Studies : Various human cases and studies have highlighted the neurotoxic effects of 1-Bromopropane, emphasizing the importance of understanding its impact on the nervous system and implementing effective control methods in workplaces (2008).
Mechanism of Action
Target of Action
1-Bromopropane-1,1-D2, also known as n-propyl bromide, is an organobromine compound
Mode of Action
Exposure to 1-bromopropane has been shown to cause molecular alterations related to carcinogenicity, including genotoxicity (mutations and dna damage), oxidative stress, and glutathione depletion . These alterations suggest that this compound may interact with its targets causing significant changes at the molecular level.
Biochemical Pathways
The observed molecular alterations, such as genotoxicity, oxidative stress, and glutathione depletion, suggest that this compound may affect multiple biochemical pathways related to dna repair, oxidative stress response, and glutathione metabolism .
Pharmacokinetics
It’s known that bromopropane is well absorbed following ingestion, inhalation, or dermal exposure . This suggests that this compound may have similar properties, which would impact its bioavailability in the body.
Result of Action
Exposure to this compound can lead to various molecular and cellular effects. For instance, it has been shown to cause genotoxicity, oxidative stress, and glutathione depletion . In experimental animals, inhalation exposure to 1-bromopropane caused tumors in two rodent species and at several different tissue sites . These findings suggest that this compound may have similar effects, potentially leading to carcinogenic outcomes.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, this compound released to soil can enter surface water . Moreover, the U.S. Environmental Protection Agency recommends minimizing exposure to 1-BP by using gloves, eye protection, and only using the product outside or only in extremely well-ventilated areas . These recommendations suggest that the action of this compound can be influenced by factors such as protective equipment and ventilation.
Safety and Hazards
1-Bromopropane is highly flammable and can cause skin and eye irritation . It may cause respiratory irritation and drowsiness or dizziness . It is suspected of causing cancer and may damage fertility or the unborn child . It may cause damage to organs (Liver, Central nervous system) through prolonged or repeated exposure if inhaled . It is harmful to aquatic life with long-lasting effects .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that 1-Bromopropane-1,1-D2 can cause molecular alterations typically associated with carcinogenesis, including genotoxicity, oxidative stress, and glutathione depletion . These alterations are observed mainly in vitro and in toxicity studies in rodents .
Cellular Effects
Exposure to this compound has been shown to have various effects on cells. For instance, it has been associated with minor effects such as headaches . More seriously, it has been found to be reasonably anticipated to be a human carcinogen based on sufficient evidence of carcinogenicity from studies in experimental animals .
Molecular Mechanism
It is known that this compound, either directly or via reactive metabolites, causes molecular alterations that typically are associated with carcinogenesis .
Temporal Effects in Laboratory Settings
In laboratory settings, exposure to this compound has been shown to induce dose-dependent neurotoxicity in female workers . This suggests that the effects of this compound can change over time.
Dosage Effects in Animal Models
In animal models, inhalation exposure to this compound caused tumors in two rodent species and at several different tissue sites . The incidence of these tumors was found to be dose-related .
Metabolic Pathways
This compound is metabolized through oxidation reactions catalyzed by cytochrome P450 (primarily CYP2E1) and glutathione conjugation . The available data on human metabolism of this compound, although limited, suggest that some of its metabolic pathways in humans are similar to those observed in rodents .
Transport and Distribution
It is known that this compound is well absorbed following ingestion, inhalation, or dermal exposure .
Subcellular Localization
It is known that this compound can cause molecular alterations typically associated with carcinogenesis . These alterations are observed mainly in vitro and in toxicity studies in rodents .
properties
IUPAC Name |
1-bromo-1,1-dideuteriopropane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7Br/c1-2-3-4/h2-3H2,1H3/i3D2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYNYIHKIEHGYOZ-SMZGMGDZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCBr | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(CC)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7Br | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.00 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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